Cas no 5284-29-7 (2-N-Dodecylphenol)

2-N-Dodecylphenol Properties

Names and Identifiers

• 2-Dodecylphenol
• 2-n-Dodecylphenol
• 2-Dodecyl-phenol
• 2-Laurylphenol
• 2-n-Dodecylphenol1000µg
• 2-t-dodecyl-phenol
• mono-dodecylphenol
• o-Dodecylphenol
• Phenol, dodecyl-
• A40GZ9LVDV
• CYEJMVLDXAUOPN-UHFFFAOYSA-N
• DSSTox_CID_7926
• DSSTox_RID_78615
• DSSTox_GSID_27926
• Phenol, o-dodecyl-
• Phenol, 2-dodecyl-
• Dodecyl phenol
• 2-Dodecylphenol #
• J155.343G
• 2-Dodecylphenol, AldrichCPR
• CYEJMVLDXAUOPN-UHFFFAOYSA-
• Tox21_200164
• Tox21_303360
• D90038
• UNII-A40GZ9LVDV
• Q27273595
• AKOS015912649
• A877003
• D2302
• NCGC00257718-01
• Dodecylphenol
• NS00014257
• MFCD00020106
• SY051947
• Phenol,dodecyl-
• SCHEMBL157630
• InChI=1/C18H30O/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)19/h12-13,15-16,19H,2-11,14H2,1H3
• CHEMBL3182374
• DTXSID00274042
• 5284-29-7
• CAS-27193-86-8
• CS-0453356
• Dodecylphenol; 98%
• NCGC00257413-01
• FT-0613151
• NCGC00248547-01
• DTXCID507926
• +Expand

• MDL： MFCD00020106
• InChIKey： CYEJMVLDXAUOPN-UHFFFAOYSA-N
• Inchi： 1S/C18H30O/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)19/h12-13,15-16,19H,2-11,14H2,1H3
• SMILES： O([H])C1=C([H])C([H])=C([H])C([H])=C1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 262.23000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 11
• Monoisotopic Mass: 262.23
• Heavy Atom Count: 19
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.8
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 5.85560
• PSA: 20.23000
• Boiling Point: 368.3±11.0 °C at 760 mmHg
• Melting Point: 42.0 to 46.0 deg-C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 210.8±9.4 °C
• Color/Form: NA
• Density: 0.9±0.1 g/cm3

2-N-Dodecylphenol Security Information

• Symbol: GHS07
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Dangerous goods sign： C
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.
• Signal Word：warning

2-N-Dodecylphenol Customs Data

• HS CODE：2907199090
• Customs Data：

  China Customs Code:

  2907199090

  Overview:

  2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%